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Executive Summary

MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) and DNA repair
suppressor used primarily to target mutant c-Kit, PDGFRa, and FIt3 in gastrointestinal stromal
tumors (GIST) and other solid malignancies.

For the researcher, the choice between the Free Base and the Hydrochloride (HCI) salt is not
merely a catalog option—it dictates the experimental success of bioavailability and solubility.

e MP470 Free Base is the standard for in vitro high-throughput screening (HTS) due to its high
solubility in DMSO.

» MP470 Hydrochloride is the preferred form for in vivo administration and clinical
development, engineered to overcome the poor aqueous solubility of the parent compound
in gastric environments.
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This guide delineates the physicochemical distinctions and provides validated protocols for

handling both forms to ensure data reproducibility.

Physicochemical Characterization

The fundamental difference lies in the protonation of the piperazine moiety, which alters the

lattice energy and hydrophilicity of the molecule.

: \ve Specificai bl

MP470 Hydrochloride (HCI

Feature MP470 (Free Base)
Salt)

CAS Number 850879-09-3 1055986-67-8

Chemical Name Amuvatinib Amuvatinib Hydrochloride

Molecular Formula C23H21Ns503S C23H21Ns0s3S - HCI

] ~484.0 g/mol

Molecular Weight 447.51 g/mol )

(Monohydrochloride)

Primary Solvent

DMSO (=50 mg/mL)

Water (Moderate), DMSO

Aqueous Solubility

Practically Insoluble (< 0.1

mg/mL)

Improved (pH dependent)

Primary Application

In Vitro (Cell Culture, HTS)

In Vivo (Oral Gavage, PK
Studies)

Storage

-20°C (Desiccated)

-20°C (Desiccated,
Hygroscopic)

Critical Note on Stoichiometry: When calculating molarity for the HCI salt, you must account for

the additional mass of the chloride counter-ion (approx. 36.5 Da). Using the free base MW for

the salt form will result in an under-dosed experiment (~8% error).
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Biological Application Strategy

The decision matrix below illustrates the logical flow for selecting the correct chemical form
based on your experimental endpoint.

Experimental Goal

In Vivo Studies
(Xenograft / PK)

In Vitro Assays
(Cell Lines / Enzymatic)

Route: Oral Gavage (PO)

Preferred lternative for Base Standard for Salt
Vehicle: Lipid/Surfactant Vehicle: Aqueous Buffer
(e.g., Corn OIl/PEG) (e.g., Water/MC)
Requires Lipid Solubilization High Bioavailability

SELECT: MP470 Free Base SELECT: MP470 HCI

(CAS 850879-09-3) (CAS 1055986-67-8)

l

Solvent: 100% DMSO
(Stock Solution)

l

Dilution into Media
(<0.5% DMSO final)
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Figure 1: Decision matrix for MP470 form selection. Green nodes indicate the optimal chemical
form for the specified workflow.

Experimental Protocols
Protocol A: In Vitro Stock Preparation (Free Base)

Objective: Create a stable, precipitation-free stock for cell culture. Reagent: MP470 Free Base
(MW: 447.51 g/mol).

e Calculation: To prepare a 10 mM stock solution:
o Weigh 4.48 mg of MP470 Free Base.
o Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

o Solubilization: Vortex vigorously for 30 seconds. The solution should be clear and yellow. If
particulate remains, warm to 37°C for 5 minutes.

o Scientist's Note: Do not use aqueous buffers for the stock. The free base will precipitate
immediately upon contact with water at high concentrations.

o Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Avoid repeated
freeze-thaw cycles (max 3 cycles).

o Application: Dilute the DMSO stock directly into culture media. Ensure final DMSO
concentration is <0.5% (v/v) to avoid solvent toxicity.

Protocol B: In Vivo Formulation (Two Methods)

Objective: Oral gavage dosing for mouse xenograft models (e.g., 10-50 mg/kg).

Method 1: The Lipid Suspension (Using Free Base)

Best for early-stage research if the HCI salt is unavailable.
o Stock: Dissolve MP470 Free Base in DMSO to a high concentration (e.g., 90 mg/mL).

e Vehicle: Corn QOil (sterile filtered).
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e Formulation:

o

Add 50 pL of the DMSO stock to 950 pL of Corn Oil.[1]

[¢]

Vortex immediately and vigorously.

[¢]

Result: A suspension/emulsion. This must be used immediately.

[e]

Mechanism:[1][2] The lipid vehicle solubilizes the lipophilic free base, aiding absorption via
the lymphatic system and preventing rapid precipitation in the stomach.

Method 2: The Aqueous Solution (Using HCI Salt)

Best for clinical relevance and consistent PK.
o Reagent: MP470 Hydrochloride.[1][3]
e Vehicle: Sterile Water or 0.5% Methylcellulose (MC) in water.
e Formulation:
o Weigh the HCI salt directly.
o Add vehicle slowly while vortexing.

o Result: The protonated salt allows for a stable aqueous dispersion or solution (depending
on concentration).

o Advantage:[4][5] Mimics the clinical "Dry Powder Capsule” (DPC) pharmacokinetics more
closely than the DMSO/Corn Oil method.

Mechanism of Action & Signaling

MP470 is unique because it acts as both a kinase inhibitor and a radio-sensitizer. It disrupts the
DNA damage response (DDR) by downregulating RAD51, a recombinase essential for
homologous recombination repair.
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Figure 2: Dual mechanism of action. MP470 inhibits oncogenic kinase signaling (c-Kit/PDGFR)
while simultaneously suppressing RAD51-mediated DNA repair, enhancing sensitivity to DNA-
damaging therapies.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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